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Compound of Interest

Compound Name: Diniconazole-M

Cat. No.: B1237276 Get Quote

For researchers, scientists, and professionals in drug development, the integrity of your work

and the safety of your laboratory environment are paramount. Adherence to proper chemical

disposal protocols is a critical component of responsible research. This guide provides

essential, step-by-step logistical and safety information for the proper disposal of

Diniconazole-M, a triazole fungicide.

Diniconazole-M is recognized as being harmful if swallowed and demonstrates high toxicity to

aquatic life with long-lasting effects.[1][2][3][4] Therefore, its disposal is subject to stringent

federal, state, and local regulations to mitigate environmental contamination and potential

health hazards. The primary regulations governing pesticide disposal in the United States are

the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) and the Resource

Conservation and Recovery Act (RCRA).[5][6][7]

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure all personnel are equipped with the

appropriate Personal Protective Equipment (PPE).

Recommended PPE:

Eye/Face Protection: Wear tightly fitting safety goggles.[3]

Skin Protection: Use chemical-resistant gloves and a long-sleeved shirt. Clothing

contaminated with Diniconazole-M should be laundered before reuse or disposed of as
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hazardous waste if heavily contaminated.[8]

Respiratory Protection: In case of dust or aerosol formation, use a full-face respirator.[3]

Step-by-Step Disposal Protocol for Diniconazole-M
The following procedures provide a direct operational guide for the safe disposal of

Diniconazole-M and its containers.

Step 1: Consult the Product Label and Safety Data Sheet (SDS)

The most crucial first step is to consult the product-specific "Storage and Disposal" section on

the pesticide label and the "Disposal Considerations" section of the Safety Data Sheet (SDS).

[7][9] These documents contain legally binding instructions for disposal.[6]

Step 2: Managing Excess Diniconazole-M Product

Unused or unwanted Diniconazole-M is considered pesticide waste and may be classified as

hazardous waste.[8]

Do Not Dispose in Regular Trash or Drains: Never dispose of Diniconazole-M in household

garbage or pour it down any drain, as this can lead to environmental contamination.[9]

Utilize a Licensed Hazardous Waste Contractor: The recommended method for disposing of

excess Diniconazole-M is through a licensed hazardous waste contractor.[8]

Explore "Clean Sweep" Programs: Many states offer "Clean Sweep" programs that provide a

free and safe way for farmers and commercial pesticide users to dispose of unwanted

pesticides.[5][7] Contact your state's environmental agency or The Pesticide Stewardship

Alliance's State Pesticide Disposal Database for more information.[5]

Manufacturer Take-Back Programs: Check with the supplier or manufacturer to see if they

offer a return program for unused products.[8]

Step 3: Decontamination and Disposal of Empty Containers

Properly rinsed empty containers may be disposed of as regular solid waste or recycled,

depending on local regulations.
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Triple Rinsing or Pressure Rinsing: After emptying the container, rinse it thoroughly. For triple

rinsing, fill the container about one-quarter full with water, replace the cap, and shake for 30

seconds. Drain the rinsate into the spray tank. Repeat this process two more times. Pressure

rinsing is also an effective method.[8]

Disposal of Rinsate: The rinsate from container cleaning should be used as part of the

pesticide application mixture and applied according to the label directions.[9] Never pour

rinsate on the ground or into a drain.[9]

Rendering Containers Unusable: After rinsing, puncture the container to prevent reuse.[8]

Disposal or Recycling: Dispose of the rinsed, punctured container in a sanitary landfill or by

other approved state and local procedures. Some recycling programs may accept these

containers; check with your local solid waste management agency.[8]

Step 4: Handling Spills

In the event of a spill, take immediate action to contain and clean it up.

Wear Appropriate PPE: Before addressing the spill, ensure you are wearing the

recommended protective equipment.

Contain the Spill: Prevent the spill from spreading or entering waterways.

Clean-up: Collect the spilled material and any contaminated soil or absorbent materials. This

waste must be disposed of as hazardous waste.[8]

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative and qualitative information

regarding Diniconazole-M.
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Property Value/Information Source

Oral LD50 (Rat)
Male: 639 mg/kg, Female: 474

mg/kg

Dermal LD50 (Rat) > 5000 mg/kg

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.
[1][2]

Primary Disposal Method
Incineration by a licensed

hazardous waste facility.

Container Disposal

Triple or pressure rinse,

puncture, and dispose of in a

sanitary landfill or recycle if

permitted.

[8]

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of Diniconazole-M.
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Start: Have Diniconazole-M for Disposal

Consult Product Label and SDS for Specific Instructions

Is it Unused/Excess Product or an Empty Container?

Excess Product/Waste

Excess Product

Empty Container

Empty Container

Contact Licensed Hazardous Waste Contractor or 'Clean Sweep' Program Triple or Pressure Rinse Container

Transport Securely in Original Container to Approved Facility

End: Proper Disposal Complete

Use Rinsate as per Label Directions in Application Mix

Puncture Container to Prevent Reuse

Dispose of in Sanitary Landfill or Recycle per Local Regulations

Click to download full resolution via product page

Diniconazole-M Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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